77-48-5

1,3-Dibromo-5,5-dimethylhydantoin

In Stock

• CAS RN:
• 77-48-5

• Formula:
• C5H6Br2N2O2

• InChI:
• InChI=1S/C5H6Br2N2O2/c1-5(2)3(10)8(6)4(11)9(5)7/h1-2H3

• InChIKey:
• VRLDVERQJMEPIF-UHFFFAOYSA-N

• 1,3-Dibromo-5,5-dimethylhydantoin, also known as 1,3-Dibromo-5,5-dimethylhydantoin, is a useful research compound. Its molecular formula is C5H6Br2N2O2 and its molecular weight is 285.92 g/mol. The purity is usually 95%.

2,5-Dimethylphenyl acetate

In Stock

• CAS RN:
• 877-48-5

• Formula:
• C10H12O2

• InChI:
• InChI=1S/C10H12O2/c1-7-4-5-8(2)10(6-7)12-9(3)11/h4-6H,1-3H3

• InChIKey:
• SBOSLJVYJPZJNH-UHFFFAOYSA-N

• 2,5-Dimethylphenyl acetate is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.2 g/mol. The purity is usually 95%.

Picropodophyllotoxone

In Stock

• CAS RN:
• 477-48-5

• Formula:
• C22H20O8

• InChI:
• InChI=1S/C22H20O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-19H,8-9H2,1-3H3/t13-,18+,19+/m0/s1

• InChIKey:
• ISCQYPPCSYRZOT-MJXNMMHHSA-N

• Picropodopyllotoxone is a natural product found in Dysosma aurantiocaulis, Dysosma pleiantha, and Juniperus sabina with data available.

1-(4-Bromophenyl)-2,2,2-trifluoroethyl trifluoromethanesulfonate

Usually In Stock

• CAS RN:
• 84877-48-5

• Formula:
• C9H5BrF6O3S

• InChI:
• InChI=1S/C9H5BrF6O3S/c10-6-3-1-5(2-4-6)7(8(11,12)13)19-20(17,18)9(14,15)16/h1-4,7H

• InChIKey:
• MBXWQSSLQSIJEP-UHFFFAOYSA-N

• 1-(4-Bromophenyl)-2,2,2-trifluoroethyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C9H5BrF6O3S and its molecular weight is 387.1 g/mol. The purity is usually 95%.

N-benzyl-1-thiophen-2-ylpentan-1-amine

Usually In Stock

• CAS RN:
• 165277-48-5

• Formula:
• C16H21NS

• InChI:
• InChI=1S/C16H21NS/c1-2-3-10-15(16-11-7-12-18-16)17-13-14-8-5-4-6-9-14/h4-9,11-12,15,17H,2-3,10,13H2,1H3

• InChIKey:
• HAVZCXVHKKRSBZ-UHFFFAOYSA-N

• N-benzyl-1-thiophen-2-ylpentan-1-amine is a useful research compound. Its molecular formula is C16H21NS and its molecular weight is 259.41. The purity is usually 95%.

[4-[(E)-2-cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] 4-methoxybenzoate

Usually In Stock

• CAS RN:
• 380477-48-5

• Formula:
• C27H24N2O5

• InChI:
• InChI=1S/C27H24N2O5/c1-4-33-25-16-19(15-21(17-28)26(30)29-23-8-6-5-7-18(23)2)9-14-24(25)34-27(31)20-10-12-22(32-3)13-11-20/h5-16H,4H2,1-3H3,(H,29,30)/b21-15+

• InChIKey:
• IKBWNYHNPAQIIS-UHFFFAOYSA-N

• [4-[(E)-2-cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] 4-methoxybenzoate is a useful research compound. Its molecular formula is C27H24N2O5 and its molecular weight is 456.498. The purity is usually 95%.

(E)-(4-butoxy-3-methylphenyl)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]methanolate

• CAS RN:
• 500277-48-5

• Formula:
• C26H33N3O4

• InChI:
• InChI=1S/C26H33N3O4/c1-5-6-16-33-21-9-8-20(17-18(21)2)24(30)22-23(19-10-12-27-13-11-19)29(26(32)25(22)31)15-7-14-28(3)4/h8-13,17,23,30H,5-7,14-16H2,1-4H3/b24-22+

• InChIKey:
• JRMKGPJUKOYSJB-ZNTNEXAZSA-N

• (E)-(4-butoxy-3-methylphenyl)-[1-[3-(dimethylazaniumyl)propyl]-4,5-dioxo-2-pyridin-4-ylpyrrolidin-3-ylidene]methanolate is a useful research compound. Its molecular formula is C26H33N3O4 and its molecular weight is 451.6g/mol. The purity is usually 95%.

(Z)-ethyl 2-((2,3-dimethoxybenzoyl)imino)-1-isobutyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534577-48-5

• Formula:
• C27H28N4O6

• InChI:
• InChI=1S/C27H28N4O6/c1-6-37-27(34)19-14-18-23(28-21-12-7-8-13-30(21)26(18)33)31(15-16(2)3)24(19)29-25(32)17-10-9-11-20(35-4)22(17)36-5/h7-14,16H,6,15H2,1-5H3

• InChIKey:
• NDESWNWSIXVVLX-OLFWJLLRSA-N

• (Z)-ethyl 2-((2,3-dimethoxybenzoyl)imino)-1-isobutyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C27H28N4O6 and its molecular weight is 504.543. The purity is usually 95%.

(2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(2-methylpiperidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one

In Stock

• CAS RN:
• 869077-48-5

• Formula:
• C24H27NO5

• InChI:
• InChI=1S/C24H27NO5/c1-15-6-4-5-11-25(15)14-19-20(26)9-8-18-23(27)22(30-24(18)19)13-16-12-17(28-2)7-10-21(16)29-3/h7-10,12-13,15,26H,4-6,11,14H2,1-3H3/b22-13-

• InChIKey:
• MOACJKZREYOZJW-XKZIYDEJSA-N

• (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-6-hydroxy-7-[(2-methylpiperidin-1-yl)methyl]-2,3-dihydro-1-benzofuran-3-one is a useful research compound. Its molecular formula is C24H27NO5 and its molecular weight is 409.5 g/mol. The purity is usually 95%.

Ethyl 8-(4-iodophenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898777-48-5

• Formula:
• C16H21IO3

• InChI:
• InChI=1S/C16H21IO3/c1-2-20-16(19)8-6-4-3-5-7-15(18)13-9-11-14(17)12-10-13/h9-12H,2-8H2,1H3

• InChIKey:
• GRUYCNBQSWFYHT-UHFFFAOYSA-N

• Ethyl 8-(4-iodophenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C16H21IO3 and its molecular weight is 388.24 g/mol. The purity is usually 95%.

Methyl 2-bromo-6-methylnicotinate

In Stock

• CAS RN:
• 885277-48-5

• Formula:
• C8H8BrNO2

• InChI:
• InChI=1S/C8H8BrNO2/c1-5-3-4-6(7(9)10-5)8(11)12-2/h3-4H,1-2H3

• InChIKey:
• UWRNYQBIUUVTGB-UHFFFAOYSA-N

• Methyl 2-bromo-6-methylnicotinate is a useful research compound. Its molecular formula is C8H8BrNO2 and its molecular weight is 230.06 g/mol. The purity is usually 95%.

Ziagen

In Stock

• CAS RN:
• 136777-48-5

• Formula:
• C28H38N12O6S

• InChI:
• InChI=1S/2C14H18N6O.H2O4S/c2*15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21;1-5(2,3)4/h2*1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19);(H2,1,2,3,4)/t2*8-,10+;/m11./s1

• Abacavir sulfate is an azaheterocycle sulfate salt that is the sulfate salt of the HIV-1 reverse transcriptase inhibitor abacavir. It derives from an abacavir.
  Abacavir is a prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of HIV infection in adults and children 3 months of age and older. Abacavir is always used in combination with other HIV medicines.
  Abacavir Sulfate is a sulfate salt form of abacavir, a nucleoside reverse transcriptase inhibitor analog of guanosine. This agent decreases HIV viral loads, retards or prevents the damage to the immune system, and reduces the risk of developing AIDS.

4-(1,2,5-Dithiazepan-5-ylsulfonyl)-3,5-difluorobenzonitrile

Usually In Stock

• CAS RN:
• 2196177-48-5

• Formula:
• C11H10F2N2O2S3

• InChI:
• InChI=1S/C11H10F2N2O2S3/c12-9-5-8(7-14)6-10(13)11(9)20(16,17)15-1-3-18-19-4-2-15/h5-6H,1-4H2

• InChIKey:
• QGHNXFNIRANHDC-UHFFFAOYSA-N

• 4-(1,2,5-Dithiazepan-5-ylsulfonyl)-3,5-difluorobenzonitrile is a useful research compound. Its molecular formula is C11H10F2N2O2S3 and its molecular weight is 336.39. The purity is usually 95%.

(5-Fluoropyridin-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379977-48-5

• Formula:
• C15H14FN3O2

• InChI:
• InChI=1S/C15H14FN3O2/c16-13-4-12(5-18-6-13)15(20)19-8-11(9-19)10-21-14-2-1-3-17-7-14/h1-7,11H,8-10H2

• InChIKey:
• PFBOVHBCRPZQBR-UHFFFAOYSA-N

• (5-Fluoropyridin-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone is a useful research compound. Its molecular formula is C15H14FN3O2 and its molecular weight is 287.294. The purity is usually 95%.

8-Bromoisoquinoline-3-carboxylic acid

In Stock

• CAS RN:
• 1823577-48-5

• Formula:
• C10H6BrNO2

• InChI:
• InChI=1S/C10H6BrNO2/c11-8-3-1-2-6-4-9(10(13)14)12-5-7(6)8/h1-5H,(H,13,14)

• InChIKey:
• WFNFICCDDFJMQJ-UHFFFAOYSA-N

• 8-Bromoisoquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C10H6BrNO2 and its molecular weight is 252.06 g/mol. The purity is usually 95%.

N-[6-[[2-(4-Aminophenyl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]-4-(trifluoromethyl)benzamide

Usually In Stock

• CAS RN:
• 2031177-48-5

• Formula:
• C23H17F3N4O2S2

• InChI:
• InChI=1S/C23H17F3N4O2S2/c24-23(25,26)14-3-1-13(2-4-14)21(32)30-22-29-18-10-7-16(11-19(18)34-22)28-20(31)12-33-17-8-5-15(27)6-9-17/h1-11H,12,27H2,(H,28,31)(H,29,30,32)

• InChIKey:
• XPPKZMFJCSEUSX-UHFFFAOYSA-N

• N-[6-[[2-(4-Aminophenyl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C23H17F3N4O2S2 and its molecular weight is 502.5 g/mol. The purity is usually 95%.